Cas no 161490-95-5 ((2,5-Dibromothiophen-3-yl)methanol)

(2,5-Dibromothiophen-3-yl)methanol structure
161490-95-5 structure
Product Name:(2,5-Dibromothiophen-3-yl)methanol
CAS No:161490-95-5
MF:C5H4Br2OS
MW:271.9576587677
MDL:MFCD19646919
CID:1090579
PubChem ID:19957409
Update Time:2025-04-20

(2,5-Dibromothiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,5-Dibromothiophen-3-yl)methanol
    • SY293111
    • CS-0380375
    • 3-Thiophenemethanol, 2,5-dibromo-
    • (2,5-Dibromo-3-thienyl)methanol
    • MFCD19646919
    • SCHEMBL1569387
    • DTXSID80601458
    • AKOS013398061
    • 161490-95-5
    • MDL: MFCD19646919
    • Inchi: 1S/C5H4Br2OS/c6-4-1-3(2-8)5(7)9-4/h1,8H,2H2
    • InChI Key: KQDJBFVMDMVSBS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(S1)Br)CO

Computed Properties

  • Exact Mass: 269.83492
  • Monoisotopic Mass: 269.83496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23

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